Cas no 749234-11-5 (DMAT)

DMAT structure
DMAT structure
Product Name:DMAT
CAS No:749234-11-5
MF:C9H7Br4N3
MW:476.787978410721
MDL:MFCD08705322
CID:1770941
PubChem ID:5326976
Update Time:2025-04-21

DMAT Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-tetrabromo-N,N-dimethyl-1H-benzimidazol-2-amine
    • 1H-Benzimidazol-2-amine, 4,5,6,7-tetrabromo-N,N-dimethyl-
    • DMAT
    • Casein kinase II Inhibitor
    • CK2 Inhibitor
    • 2-Dimethylamino-4,5,6,7-tetrabromo-1H-benzimidazole
    • 4,5,6,7-Tetrabromo-N,N-dimethyl-1H-benzo[d]imidazol-2-amine
    • CK2 Inhibitor II
    • ck2inhibitor
    • CK2 Inhibitor II, DMAT
    • DIMETHYL-(4,5,6,7-TETRABROMO-1H-BENZOIMIDAZOL-2-YL)-AMINE
    • Casein Kinase II Inhibitor II, DMAT
    • InSolution™ Casein Kinase II Inhibitor, DMAT
    • 1zoe
    • K25
    • CK2 Inhibitor 2
    • DMAT(CK2 Inhibitor)
    • C9H7br4N3
    • GTPL9323
    • DTXSID70416119
    • CK2 Inhibitor;Casein kinase II Inhibitor
    • NCGC00093787-06
    • DB04719
    • AKOS005137997
    • CS-1289
    • LP00351
    • Y10557
    • SMP2_000032
    • DA-52624
    • (4,5,6,7-Tetrabromo-N,N-dimethyl-1H-benzo[d]imidazol-2-amine)
    • NCGC00093787-01
    • DMAT, >=98% (HPLC)
    • BDBM50156670
    • 749234-11-5
    • CHEMBL376505
    • AS-55791
    • Q27095459
    • casein kinase ii
    • HY-15535
    • 2-(dimethylamino)-4,5,6,7-tetrabromo-1H-benzimidazole
    • SCHEMBL263870
    • DMAT(CK2 Inhibitor)?
    • 2-Dimethylamino-4,5,6,7-tetrabromobenzimidazole
    • NCGC00093787-02
    • NS00070473
    • SDCCGSBI-0207142.P002
    • NCGC00093787-03
    • MDL: MFCD08705322
    • Inchi: 1S/C9H7Br4N3/c1-16(2)9-14-7-5(12)3(10)4(11)6(13)8(7)15-9/h1-2H3,(H,14,15)
    • InChI Key: SLPJGDQJLTYWCI-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2=C1NC(=N2)N(C)C)Br)Br)Br

Computed Properties

  • Exact Mass: 472.73731
  • Monoisotopic Mass: 472.73735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.9
  • XLogP3: 4.7

Experimental Properties

  • Melting Point: >330℃ (Decomposition)
  • PSA: 31.92

DMAT Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

DMAT Pricemore >>

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